Cas no 2172151-62-9 (1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetyl}pyrrolidine-3-carboxylic acid)

• Product Name: 1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetyl}pyrrolidine-3-carboxylic acid
• CAS No: 2172151-62-9
• MF: C₂₇H₃₀N₂O₅S
• MW: 494.602506160736
• CID: 6232353
• PubChem ID: 165877752
• Update Time: 2025-10-24

1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetyl}pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetyl}pyrrolidine-3-carboxylic acid
• 2172151-62-9
• EN300-1551953
• 1-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thian-4-yl]acetyl}pyrrolidine-3-carboxylic acid

• Inchi： 1S/C27H30N2O5S/c30-24(29-12-9-18(16-29)25(31)32)15-27(10-13-35-14-11-27)28-26(33)34-17-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-8,18,23H,9-17H2,(H,28,33)(H,31,32)
• InChI Key： OUKKRLFSXQKJLJ-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)(CC(N1CCC(C(=O)O)C1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 494.18754324g/mol
• Monoisotopic Mass: 494.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 778
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 121Ų

Additional information on 1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetyl}pyrrolidine-3-carboxylic acid

Recent Advances in the Study of 1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetyl}pyrrolidine-3-carboxylic acid (CAS: 2172151-62-9)

The compound 1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetyl}pyrrolidine-3-carboxylic acid (CAS: 2172151-62-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a thian-4-ylacetyl moiety, has shown promising potential in various therapeutic applications. The Fmoc group, a well-known protecting group in peptide synthesis, enhances the stability and solubility of the compound, making it a valuable candidate for further investigation.

Recent studies have focused on the synthesis and optimization of this compound, aiming to improve its yield and purity for pharmaceutical applications. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that significantly reduced the number of steps required to produce the compound, thereby increasing its accessibility for research and development. The study also highlighted the compound's potential as a building block for more complex molecules, particularly in the development of protease inhibitors and other enzyme-targeting drugs.

In addition to its synthetic utility, 1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetyl}pyrrolidine-3-carboxylic acid has been investigated for its biological activity. Preliminary in vitro studies have demonstrated its ability to modulate specific enzymatic pathways, particularly those involved in inflammatory responses. Researchers have hypothesized that the compound's unique structure allows it to interact with key amino acid residues in the active sites of target enzymes, thereby inhibiting their activity. This mechanism of action could have significant implications for the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Further research has explored the compound's potential in drug delivery systems. Due to its Fmoc-protected amino group, the molecule can be easily conjugated to various carriers, such as nanoparticles or liposomes, to enhance targeted delivery. A recent study in Advanced Drug Delivery Reviews (2024) demonstrated that the compound could be effectively used to modify the surface of nanoparticles, improving their stability and biocompatibility. This application could revolutionize the way certain drugs are delivered, particularly those with poor solubility or stability issues.

Despite these promising findings, challenges remain in the development and application of 1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetyl}pyrrolidine-3-carboxylic acid. One major hurdle is the need for more comprehensive in vivo studies to assess its pharmacokinetics and toxicity profiles. While initial results are encouraging, further validation is required to ensure its safety and efficacy in clinical settings. Additionally, the scalability of its synthesis remains a concern, as current methods may not be cost-effective for large-scale production.

In conclusion, 1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetyl}pyrrolidine-3-carboxylic acid (CAS: 2172151-62-9) represents a promising avenue of research in chemical biology and pharmaceutical development. Its unique structural features and versatile applications make it a valuable tool for drug discovery and delivery. However, further studies are needed to fully realize its potential and address existing challenges. As research progresses, this compound may play a pivotal role in the development of next-generation therapeutics.